Cas no 139757-68-9 (4’-Epi Lamivudine)

• Product Name: 4’-Epi Lamivudine
• CAS No: 139757-68-9
• MF: C₈H₁₁N₃O₃S
• MW: 229.256240129471
• CID: 824799
• PubChem ID: 441224
• Update Time: 2025-04-19

4’-Epi Lamivudine Chemical and Physical Properties

Names and Identifiers

• 3’-Epi Lamivudine
• 4’-Epi Lamivudine
• 5’-Epi Lamivudine
• 5'-Epi LaMivudine
• Α-L-OXATHIONYLCYTIDINE
• 4-amino-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one
• 4-Amino-1-((2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
• SCHEMBL2240686
• 3'-Epi lamivudine
• (.alpha.-D/.alpha.-L)-(+/-)-(2R,5R)/(2S/5S)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
• NCGC00159341-03
• alpha-L-(+)-(2R,5R)-1-(2-(Hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine
• 139757-68-9
• alpha-L-Oxathionyl-cytidine
• REF DUPL
• 2(1H)-Pyrimidinone, 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-trans)-
• .alpha.-L-Oxathionyl-cytidine
• 2(1H)-Pyrimidinone, 4-amino-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2R-trans)-
• trans-2-Hydroxymethyl-5-(cytosin-1-yl)-1,3-oxathiolane
• 4'-Epi Lamivudine
• rel-4-Amino-1-((2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
• REF DUPL: trans-2-Hydroxymethyl-5-(cytosin-1-yl)-1,3-oxathiolane
• DTXSID20161162
• .alpha.-L-(+)-(2R,5R)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
• 4-amino-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-1,2-dihydropyrimidin-2-one

• Inchi： 1S/C8H11N3O3S/c9-5-1-2-11(8(13)10-5)6-4-15-7(3-12)14-6/h1-2,6-7,12H,3-4H2,(H2,9,10,13)/t6-,7-/m1/s1
• InChI Key： JTEGQNOMFQHVDC-RNFRBKRXSA-N
• SMILES： S1[C@H](CO)O[C@H](C1)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 229.05200
• Monoisotopic Mass: 229.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Density: 1.73
• Boiling Point: 475.4°C at 760 mmHg
• Flash Point: 241.3°C
• Refractive Index: 1.754
• PSA: 116.66000
• LogP: -0.25170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 3'-thia pyrimidine nucleosides